Unveiling the Molecular Architecture of Torosachrysone 8-O-beta-gentiobioside: A Technical Guide
Unveiling the Molecular Architecture of Torosachrysone 8-O-beta-gentiobioside: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Torosachrysone 8-O-beta-gentiobioside is a naturally occurring naphthopyrone glycoside that has garnered interest within the scientific community for its potential biological activities. This complex molecule, isolated from various natural sources including the seeds of Cassia tora and fungi of the genus Cortinarius, belongs to a class of compounds known for their diverse pharmacological properties. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and relevant biological data of Torosachachrysone 8-O-beta-gentiobioside, with a focus on presenting detailed experimental data and methodologies for the research and drug development professional.
Chemical Structure and Properties
Torosachrysone 8-O-beta-gentiobioside is characterized by a tricyclic naphthopyrone aglycone, torosachrysone, linked to a gentiobiose sugar moiety at the C-8 position via an O-glycosidic bond. The gentiobiose unit consists of two β-D-glucopyranose units linked by a β(1→6) glycosidic bond. The absolute stereochemistry of the torosachrysone aglycone can vary, with both (R) and (S) diastereomers having been isolated from natural sources. This stereochemical variability is a critical consideration in its biological activity and characterization.
A summary of the key chemical and physical properties of Torosachrysone 8-O-beta-gentiobioside is presented in Table 1. Please note the discrepancies in reported molecular formulas and weights from different databases, which may arise from variations in the aglycone or associated molecules in the isolated samples.
Table 1: Physicochemical Properties of Torosachrysone 8-O-beta-gentiobioside
| Property | Value | Source |
| CAS Number | 94356-13-5 | ChemBK[1] |
| Molecular Formula | C28H36O15 | MedChemExpress[2] |
| C26H34O14 | PubChem | |
| C32H40O17 | ChemBK[1] | |
| Molecular Weight | 612.58 g/mol | MedChemExpress[2] |
| 570.5 g/mol | PubChem | |
| 664.66 g/mol | ChemBK[1] | |
| Appearance | Yellow crystalline powder | ChemBK[1] |
| Solubility | Soluble in DMSO | Inferred from multiple sources |
Below is a diagram representing the generalized chemical structure of Torosachrysone 8-O-beta-gentiobioside.
Caption: Generalized structure of Torosachrysone 8-O-beta-gentiobioside.
Experimental Protocols
Isolation of Torosachrysone 8-O-beta-gentiobioside from Cortinarius sp.
A general protocol for the isolation of the diastereoisomeric gentiobiosides from fungal sources is outlined below. This is a composite methodology based on general descriptions of natural product isolation.
Experimental Workflow for Isolation
Caption: Workflow for the isolation of Torosachrysone 8-O-beta-gentiobioside.
Methodology:
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Extraction: Fresh fungal material is extracted with a suitable organic solvent, such as ethanol.
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Partitioning: The crude extract is partitioned between ethyl acetate and water. The gentiobioside, being water-soluble, will preferentially move to the aqueous layer, which is often fluorescent under UV light.
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Chromatography: The aqueous extract is subjected to chromatographic techniques, such as column chromatography over silica (B1680970) gel or Sephadex, to separate the components.
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Acetylation: For improved separation and handling, the glycoside fractions may be acetylated using acetic anhydride (B1165640) and pyridine (B92270) to form the heptaacetate derivatives.
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HPLC Purification: The acetylated derivatives are then purified by high-performance liquid chromatography (HPLC).
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Deacetylation: The purified heptaacetates are deacetylated to yield the pure gentiobiosides.
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Structural Elucidation: The structure and stereochemistry of the isolated compounds are determined using spectroscopic methods, primarily 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy.
Spectroscopic Data
Table 2: Predicted 1H and 13C NMR Data for Torosachrysone 8-O-beta-gentiobioside
| Moiety | Atom Position | Predicted 13C Chemical Shift (ppm) | Predicted 1H Chemical Shift (ppm) and Multiplicity |
| Aglycone | C-1 | ~165 | - |
| C-2 | ~110 | ~6.5 (s) | |
| C-3 | ~150 | - | |
| C-4 | ~105 | ~6.8 (s) | |
| C-4a | ~130 | - | |
| C-5 | ~100 | ~7.0 (d) | |
| C-6 | ~160 | - | |
| C-7 | ~115 | ~6.7 (d) | |
| C-8 | ~155 | - | |
| C-8a | ~120 | - | |
| C-9 | ~200 | - | |
| C-10 | ~70 | ~4.5 (q) | |
| C-1' | ~25 | ~1.5 (d) | |
| OCH3 | ~55 | ~3.9 (s) | |
| Gentiobiose | Glc I-C-1 | ~103 | ~5.0 (d) |
| Glc I-C-2 | ~74 | ~3.5 (m) | |
| Glc I-C-3 | ~77 | ~3.6 (m) | |
| Glc I-C-4 | ~70 | ~3.4 (m) | |
| Glc I-C-5 | ~76 | ~3.7 (m) | |
| Glc I-C-6 | ~69 | ~4.2 (dd), ~3.8 (dd) | |
| Glc II-C-1 | ~104 | ~4.5 (d) | |
| Glc II-C-2 | ~74 | ~3.3 (m) | |
| Glc II-C-3 | ~77 | ~3.4 (m) | |
| Glc II-C-4 | ~70 | ~3.3 (m) | |
| Glc II-C-5 | ~76 | ~3.5 (m) | |
| Glc II-C-6 | ~61 | ~3.9 (dd), ~3.7 (dd) |
Note: These are predicted values and may vary depending on the solvent and instrument used.
Biological Activity and Signaling Pathways
While specific studies on the signaling pathways affected by Torosachrysone 8-O-beta-gentiobioside are limited, research on the related compound, torachrysone-8-O-β-ᴅ-glucoside (TG), provides valuable insights into its potential anti-inflammatory mechanisms.
Studies have shown that TG exerts its anti-inflammatory effects by inhibiting the morphological transformation of macrophages, a key process in the inflammatory response. This is achieved through the inhibition of focal adhesion kinase (FAK) phosphorylation. FAK is a critical regulator of cellular adhesion and cytoskeletal rearrangement. By inhibiting FAK, TG prevents macrophages from adopting a pro-inflammatory M1 phenotype.
Furthermore, the inhibition of FAK phosphorylation by TG has downstream effects on cellular metabolism. It blocks the interaction between phosphorylated FAK and pyruvate (B1213749) kinase (PK), leading to reduced PK activity and a dampening of the high glycolytic rate characteristic of M1 macrophages. TG also helps to restore the function of the TCA cycle in these cells.
Another identified mechanism of action for TG is the inhibition of aldose reductase (AR). AR is an enzyme involved in the metabolism of lipid peroxidation products like 4-hydroxynonenal (B163490) (4-HNE), which are associated with inflammation. By inhibiting AR, TG helps to reduce the levels of these damaging reactive aldehydes.
The proposed anti-inflammatory signaling pathway for the related compound, torachrysone-8-O-β-ᴅ-glucoside, is depicted below.
Proposed Anti-inflammatory Signaling Pathway
Caption: Proposed anti-inflammatory mechanism of a related Torosachrysone glycoside.
Conclusion
Torosachrysone 8-O-beta-gentiobioside is a complex natural product with potential for further investigation in drug discovery. This guide has provided a summary of its chemical structure, properties, and a general protocol for its isolation. While detailed quantitative biological data and specific signaling pathway information for the gentiobioside are still emerging, the study of related compounds suggests that its anti-inflammatory properties may be mediated through the modulation of key cellular processes like macrophage polarization and metabolic reprogramming. Further research is warranted to fully elucidate the therapeutic potential of this intriguing molecule.
